Cas no 2679817-41-3 (benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate)

• Product Name: benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate
• CAS No: 2679817-41-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6013603
• PubChem ID: 165912386
• Update Time: 2025-10-30

benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate
• 2679817-41-3
• EN300-6961659

• Inchi： 1S/C12H17NO4/c1-16-9-11(7-14)13-12(15)17-8-10-5-3-2-4-6-10/h2-6,11,14H,7-9H2,1H3,(H,13,15)/t11-/m0/s1
• InChI Key： NETJAJPKRAXDMN-NSHDSACASA-N
• SMILES： O(C)C[C@H](CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate

Introduction to benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate (CAS No. 2679817-41-3)

benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate, also known by its CAS number 2679817-41-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a carbamate functional group, and a chiral center at the (2S) position. These attributes contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The chemical structure of benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate can be described as follows: it consists of a benzyl moiety attached to a carbamate group, which in turn is linked to a chiral (2S)-1-hydroxy-3-methoxypropan-2-yl fragment. The presence of the hydroxyl and methoxy groups imparts additional reactivity and solubility properties, making this compound suitable for various biochemical assays and drug development processes.

Recent research has highlighted the potential of benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate in several therapeutic areas. One notable application is its use as a prodrug or prodrug intermediate. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The carbamate functionality in this compound can be designed to release an active drug moiety under specific physiological conditions, thereby enhancing drug delivery and reducing side effects.

In the context of medicinal chemistry, benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate has been explored for its potential as an inhibitor of specific enzymes or receptors. For instance, studies have shown that compounds with similar structures can act as inhibitors of serine proteases, which are involved in various physiological and pathological processes. This makes benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate a promising candidate for the development of novel therapeutic agents targeting diseases such as cancer, inflammation, and viral infections.

The chiral nature of the (2S) center in benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate is another critical aspect that influences its biological activity. Chirality plays a crucial role in drug design and development, as enantiomers can exhibit different pharmacological properties. Research has demonstrated that the (S) enantiomer often exhibits superior efficacy and safety profiles compared to its (R) counterpart. Therefore, the synthesis and purification of the (S) enantiomer are essential steps in optimizing the therapeutic potential of this compound.

Synthetic methods for producing benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate have been extensively studied. One common approach involves the reaction of benzyl chloroformate with (S)-1-amino-propane diol monomethyl ether under controlled conditions. This method ensures high yields and stereoselectivity, making it suitable for large-scale production. Additionally, alternative synthetic routes have been explored to improve efficiency and reduce environmental impact, aligning with the principles of green chemistry.

In terms of pharmacokinetics, preliminary studies suggest that benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its hydrophilic nature contributes to good solubility in biological fluids, while the benzyl group enhances lipophilicity, facilitating cellular uptake. These properties are crucial for ensuring that the compound reaches its intended target sites within the body.

Clinical trials involving benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate-based therapies are currently underway to evaluate their safety and efficacy in human subjects. Early results have shown promising outcomes, with several compounds demonstrating significant therapeutic benefits without major adverse effects. However, further research is needed to fully understand the long-term implications and optimize dosing regimens.

Beyond its therapeutic applications, benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yl]carbamate has also found use in diagnostic imaging and analytical chemistry. The unique structural features of this compound make it suitable for conjugation with imaging agents or biomarkers, enabling non-invasive monitoring of disease progression or treatment response. This versatility underscores its value as a multifunctional chemical entity.

In conclusion, benzyl N-[(2S)-1-hydroxy-3-methoxypropan-2-yll)carbamate (CAS No. 2679817--41-) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing novel therapeutics and diagnostic tools. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative advancements in healthcare.